(4-Fluoropyridin-2-YL)methanamine
Overview
Description
“(4-Fluoropyridin-2-YL)methanamine” is a chemical compound with the CAS Number: 1241725-81-4 . It has a molecular weight of 162.59 . The compound is also known as this compound hydrochloride .
Molecular Structure Analysis
The molecular formula of “this compound” is C6H8ClFN2 . The average mass is 162.592 Da and the monoisotopic mass is 162.036011 Da .It is stored at a temperature between 28 C . The physical form of the compound is a powder .
Scientific Research Applications
Serotonin Receptor Agonists
Novel aryloxyethyl derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine have been synthesized as "biased agonists" of serotonin 5-HT1A receptors. These compounds, including derivatives with a 4-fluoropyridin-2-yl structure, demonstrate significant potential in treating depression. A lead compound, NLX-204, exhibited high selectivity and potent antidepressant-like activity, suggesting its promise as a therapeutic agent (Sniecikowska et al., 2019).
Catalysts in Chemical Reactions
Ni(II) complexes with fluorinated tripodal ligands, including N-((6-fluoropyridin-2-yl)methyl)(pyridin-2-yl)-N-(pyridin-2-ylmethyl)methanamine, have been synthesized and shown to be effective catalysts in alkane hydroxylation and O-arylation of phenol. These complexes are important for understanding the structural and reactivity effects induced by fluoro substitution (Kerbib et al., 2020).
Antibacterial and Antifungal Agents
Compounds synthesized from (4-Fluoropyridin-2-YL)methanamine derivatives have displayed significant antibacterial and antifungal activity. This includes compounds such as (3-(5-bromopyridin-2-yl) azetidin-3-yl) methanamine, which have been evaluated for these properties, showing promising results in combating various microbial infections (Rao et al., 2013).
Fluorescence Quenching Studies
Studies on the photophysical properties of (anthracen-9-yl)methanamines, which include fluorinated derivatives, have provided insights into the mechanisms of intramolecular photoinduced electron transfer and fluorescence quenching. These findings are relevant in the field of photochemistry and may have applications in developing new photophysical materials or processes (Mathew et al., 2020).
Safety and Hazards
properties
IUPAC Name |
(4-fluoropyridin-2-yl)methanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7FN2/c7-5-1-2-9-6(3-5)4-8/h1-3H,4,8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DNMPPSVFDPNLTC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1F)CN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7FN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90678479 |
Source
|
| Record name | 1-(4-Fluoropyridin-2-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90678479 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
859166-87-3 |
Source
|
| Record name | 1-(4-Fluoropyridin-2-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90678479 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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